Cas no 717141-08-7 (2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate)

• Product Name: 2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate
• CAS No: 717141-08-7
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 6432589
• PubChem ID: 2361583
• Update Time: 2025-06-08

2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 717141-08-7
• EN300-26578754
• AKOS033713450
• carbamoylmethyl 2-chloropyridine-3-carboxylate
• Z19818630
• 2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate

• Inchi： 1S/C8H7ClN2O3/c9-7-5(2-1-3-11-7)8(13)14-4-6(10)12/h1-3H,4H2,(H2,10,12)
• InChI Key： CCCCFBVKGUZSGB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC(N)=O)=O

Computed Properties

• Exact Mass: 214.0145198g/mol
• Monoisotopic Mass: 214.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.4±35.0 °C(Predicted)
• pka: 14.60±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate

Introduction to 2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate (CAS No. 717141-08-7)

2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate, identified by the CAS number 717141-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both amino and carboxylate functional groups, alongside a chloro substituent on the pyridine ring, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The 2-chloro substituent in the pyridine ring plays a crucial role in modulating the electronic properties and reactivity of the molecule. Chloro groups are known to enhance binding affinity to biological targets by introducing hydrophobic interactions and electrostatic effects. In recent years, there has been a growing interest in developing novel pyridine-based scaffolds for drug discovery, owing to their ability to interact with a wide range of biological receptors and enzymes. The 2-amino-2-oxoethyl moiety further contributes to the compound's structural complexity, providing opportunities for further functionalization and derivatization to achieve desired pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that derivatives of 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Additionally, the chloro group's ability to participate in metal coordination has opened up avenues for developing metallodrugs, where this compound could serve as a ligand precursor.

In the context of drug development, the synthesis of 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate has been optimized using multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The use of catalytic methods has improved yield and purity, making it more feasible for large-scale production. Researchers have also explored green chemistry approaches to minimize waste and energy consumption during its synthesis, aligning with global sustainability goals.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. For instance, modified derivatives could serve as intermediates in the synthesis of pesticides or as building blocks for advanced polymers with unique properties. The versatility of 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate lies in its ability to undergo diverse chemical transformations, allowing chemists to tailor its structure for specific applications.

One notable area of research involves using this compound as a precursor in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing analogs of 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate that target specific kinase domains, researchers aim to develop selective inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, indicating potential for further exploration in preclinical models.

The role of chloro substituents in enhancing metabolic stability has also been investigated. In drug design, maintaining metabolic stability is crucial to ensure prolonged half-life and improved bioavailability. The presence of a chloro group can influence the electronic environment around reactive sites, thereby reducing susceptibility to enzymatic degradation. This aspect makes 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate an attractive scaffold for developing drugs with enhanced pharmacokinetic profiles.

Another emerging application is in the field of medicinal chemistry where this compound serves as a scaffold for designing small-molecule probes. These probes are used to study protein-protein interactions and enzyme mechanisms at a molecular level. By incorporating fluorescent or radioactive labels into derivatives of 2-amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate, researchers can develop tools that provide insights into complex biological processes without perturbing natural cellular functions.

The synthesis and characterization of CAS No. 717141-08-7 have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed structural information essential for understanding its reactivity and mode of action. High-resolution NMR studies have revealed insights into its conformational dynamics, which are critical for predicting its behavior in biological systems.

In conclusion, 2-Amino-2-oxoethyl 2-chloro-3-pyridinecarboxylate represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its potential as a probe and ligand precursor opens new avenues for research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing both therapeutic interventions and fundamental scientific knowledge.